molecular formula C9H10F3NO B8546822 2-Methoxymethyl-5-trifluoromethylphenylamine

2-Methoxymethyl-5-trifluoromethylphenylamine

Cat. No. B8546822
M. Wt: 205.18 g/mol
InChI Key: FIYPXTHWOKMYME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxymethyl-5-trifluoromethylphenylamine is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxymethyl-5-trifluoromethylphenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxymethyl-5-trifluoromethylphenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H10F3NO

Molecular Weight

205.18 g/mol

IUPAC Name

2-(methoxymethyl)-5-(trifluoromethyl)aniline

InChI

InChI=1S/C9H10F3NO/c1-14-5-6-2-3-7(4-8(6)13)9(10,11)12/h2-4H,5,13H2,1H3

InChI Key

FIYPXTHWOKMYME-UHFFFAOYSA-N

Canonical SMILES

COCC1=C(C=C(C=C1)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.15 g (0.638 mmol) of 1-methoxymethyl-2-nitro-4-trifluoromethylbenzene is added, at a temperature in the region of 25° C., to a suspension of 0.02 g (0.188 mmol) of 10% palladium-on-charcoal in 20 cm3 of methanol. After hydrogenation for 3 hours in an autoclave under 1 bar of hydrogen, at a temperature in the region of 25° C., the reaction mixture is filtered, the catalyst is rinsed with 3 times 5 cm3 of methanol, and the filtrate is then concentrated to dryness under reduced pressure (2.7 kPa), to give 0.12 g of 2-methoxymethyl-5-trifluoromethylphenylamine in the form of a yellow oil;
Name
1-methoxymethyl-2-nitro-4-trifluoromethylbenzene
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.02 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COCc1ccc(C(F)(F)F)cc1[N+](=O)[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.